Cas no 2404733-65-7 (Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate)

• Product Name: Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate
• CAS No: 2404733-65-7
• MF: C₁₅H₁₁BrF₂O₃
• MW: 357.146850824356
• CID: 5075302
• Update Time: 2025-10-22

Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate

• Inchi： 1S/C15H11BrF2O3/c1-20-15(19)10-7-11(16)14(13(18)12(10)17)21-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： RZKATAYVBWKAOK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C(=C1OCC1C=CC=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate

Comprehensive Overview of Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate (CAS No. 2404733-65-7)

Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate (CAS No. 2404733-65-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique benzyloxy and difluorobenzoate functional groups, is widely utilized as a key intermediate in the synthesis of complex molecules. Its bromo substituent further enhances its reactivity, making it a valuable building block in modern synthetic chemistry.

In recent years, the demand for Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate has surged due to its applications in the development of novel active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential role in creating fluorinated compounds, which are known for their enhanced bioavailability and metabolic stability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into molecular structures to improve drug efficacy and reduce side effects.

The compound's CAS No. 2404733-65-7 is often searched in academic and industrial databases, reflecting its importance in organic synthesis. Its benzyl-protected hydroxyl group and electron-withdrawing fluorine atoms make it a versatile reagent for cross-coupling reactions, a topic frequently explored in peer-reviewed journals. Additionally, its stability under various reaction conditions has made it a favorite among chemists working on high-throughput screening and combinatorial chemistry.

From an environmental perspective, the synthesis and handling of Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate are subjects of ongoing research. With the rise of green chemistry initiatives, scientists are exploring more sustainable methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly synthesis and renewable feedstocks, topics that dominate contemporary scientific discourse.

In the agrochemical sector, Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate is investigated for its potential as a precursor to crop protection agents. The difluorobenzoate moiety, in particular, is known to impart resistance to enzymatic degradation, a desirable trait in pesticide formulations. This has led to increased interest from companies specializing in sustainable agriculture and precision farming.

The compound's spectroscopic properties and chromatographic behavior are also well-documented, making it a useful reference standard in analytical chemistry. Laboratories frequently employ HPLC and NMR techniques to quantify and characterize this compound, ensuring its purity and consistency for industrial applications. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and regulatory compliance.

As the scientific community continues to explore the potential of Methyl 4-(benzyloxy)-5-bromo-2,3-difluorobenzoate, its role in advancing drug discovery and material science remains undisputed. With its unique combination of functional groups and reactivity, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials. Future research will likely focus on optimizing its synthesis and expanding its applications, further solidifying its importance in modern chemistry.